Cas no 1021124-56-0 (N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine)

• Product Name: N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine
• CAS No: 1021124-56-0
• MF: C₁₁H₂₂N₂S
• MW: 214.370781421661
• CID: 5175975
• PubChem ID: 43179039
• Update Time: 2026-03-04

N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, 1-ethyl-N-(tetrahydro-3-thienyl)-
• n-((1-Ethylpyrrolidin-2-yl)methyl)tetrahydrothiophen-3-amine
• N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine

• Inchi： 1S/C11H22N2S/c1-2-13-6-3-4-11(13)8-12-10-5-7-14-9-10/h10-12H,2-9H2,1H3
• InChI Key： FQOJICQQXNJTHO-UHFFFAOYSA-N
• SMILES： C(C1CCCN1CC)NC1CSCC1

Additional information on N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine

Comprehensive Guide to N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine (CAS No. 1021124-56-0): Properties, Applications, and Market Insights

N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine (CAS No. 1021124-56-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. This compound, characterized by its unique pyrrolidine and thiolane structural motifs, exhibits versatile chemical properties that make it valuable for various applications. In this comprehensive guide, we delve into its molecular structure, physicochemical properties, synthesis methods, and emerging uses, while also addressing frequently asked questions and industry trends.

The molecular formula of N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine reflects its hybrid architecture, combining a 1-ethylpyrrolidine moiety with a thiolan-3-amine group. This structural complexity contributes to its reactivity and functionality, making it a subject of interest for researchers exploring bioactive molecules and heterocyclic compounds. Its CAS No. 1021124-56-0 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

One of the most searched questions about N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine revolves around its potential applications in drug discovery. Recent studies highlight its role as a pharmacophore in designing novel therapeutics, particularly for neurological and metabolic disorders. The compound's ability to modulate enzyme activity and receptor binding has positioned it as a candidate for further preclinical evaluation. Additionally, its solubility and stability under physiological conditions are frequently discussed in academic forums, underscoring its practical utility.

From a synthetic chemistry perspective, N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine is typically prepared via multi-step organic synthesis, involving reactions such as reductive amination and ring-forming strategies. Researchers often optimize these protocols to improve yield and purity, addressing common challenges like byproduct formation and stereochemical control. The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in its identification and quality assurance.

Beyond pharmaceuticals, N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine finds niche applications in material science, particularly in the development of functional polymers and catalysts. Its amine and thioether functionalities enable covalent modifications, enhancing material properties like thermal stability and conductivity. Industry reports suggest growing demand for such tailored compounds in green chemistry initiatives, aligning with global sustainability goals.

Market trends indicate rising interest in N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine, driven by advancements in high-throughput screening and computational chemistry. Suppliers and manufacturers are expanding their portfolios to include this compound, often highlighting its high purity grades and custom synthesis options. Regulatory compliance, including REACH and GMP standards, is a key consideration for commercial distribution, ensuring safety and traceability.

In summary, N-[(1-ethylpyrrolidin-2-yl)methyl]thiolan-3-amine (CAS No. 1021124-56-0) represents a compelling case study in modern chemical innovation. Its interdisciplinary relevance—from medicinal chemistry to advanced materials—makes it a compound worth watching. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of science's most pressing challenges.